Cas no 1805403-62-6 (3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride
• CAS No: 1805403-62-6
• MF: C₇H₃BrClF₂NO₂
• MW: 286.458027124405
• CID: 4861573
• Update Time: 2025-05-28

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C7H3BrClF2NO2/c8-4-2(5(9)13)1-3(6(10)11)12-7(4)14/h1,6H,(H,12,14)
• InChI Key： KJHQWRCVFOBSOS-UHFFFAOYSA-N
• SMILES： BrC1C(NC(C(F)F)=CC=1C(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2
• Topological Polar Surface Area: 46.2

Additional information on 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride

Research Briefing on 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride (CAS: 1805403-62-6)

In recent years, the compound 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride (CAS: 1805403-62-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique structural features, has demonstrated potential as a key intermediate in the synthesis of novel bioactive molecules. The presence of bromo and difluoromethyl groups, along with the reactive carbonyl chloride moiety, makes it a versatile building block for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the development of kinase inhibitors. Researchers utilized 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride as a precursor to generate a series of pyridine-based analogs, which were subsequently evaluated for their inhibitory activity against a panel of protein kinases. The results indicated that several derivatives exhibited potent and selective inhibition of specific kinase targets, suggesting potential applications in oncology and inflammatory diseases.

Another significant advancement was reported in a Nature Communications article, where the compound was employed in the synthesis of covalent inhibitors targeting cysteine proteases. The electrophilic nature of the carbonyl chloride group allowed for efficient formation of covalent bonds with the active-site cysteine residues, leading to irreversible inhibition. This approach demonstrated enhanced potency and prolonged target engagement compared to traditional reversible inhibitors, highlighting the compound's value in designing next-generation therapeutics.

From a mechanistic perspective, density functional theory (DFT) calculations and X-ray crystallographic studies have provided insights into the reactivity and binding modes of 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride. These studies revealed that the difluoromethyl group plays a crucial role in modulating the electronic properties of the pyridine ring, thereby influencing the compound's interaction with biological targets. Additionally, the bromo substituent was found to facilitate further functionalization through cross-coupling reactions, expanding the synthetic possibilities.

In the context of drug metabolism and pharmacokinetics (DMPK), recent investigations have focused on the stability and metabolic fate of this compound. In vitro studies using human liver microsomes indicated that the difluoromethyl group confers improved metabolic stability compared to its non-fluorinated counterparts. Furthermore, the compound exhibited favorable permeability in Caco-2 cell assays, suggesting good oral bioavailability potential for its derivatives.

The pharmaceutical industry has also recognized the commercial potential of 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride. Several patent applications filed in 2023 describe its use in the preparation of antiviral agents, particularly against RNA viruses. The compound's ability to serve as a scaffold for nucleoside analogs has opened new avenues for combating emerging viral threats.

Looking ahead, researchers anticipate that 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride will continue to play a pivotal role in medicinal chemistry. Its unique combination of reactivity and structural features makes it particularly valuable for fragment-based drug discovery and the development of targeted covalent inhibitors. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) technology, where it could serve as a warhead for protein degradation.

In conclusion, the growing body of research on 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-carbonyl chloride (CAS: 1805403-62-6) underscores its importance as a versatile chemical tool in drug discovery. Its applications span multiple therapeutic areas, from oncology to infectious diseases, and its synthetic flexibility continues to inspire innovative approaches in medicinal chemistry. As more structural and biological data become available, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals.